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Compound of Interest

Compound Name:
1,4-Dibromo-2-(3-

bromophenoxy)benzene

Cat. No.: B1430604 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,4-Dibromo-2-(3-bromophenoxy)benzene is a polybrominated diphenyl ether (PBDE)

derivative. PBDEs are a class of organobromine compounds that have been used as flame

retardants in various consumer products. Due to their structural similarity to thyroid hormones

and other endogenous molecules, some PBDEs have been investigated for their biological

activity. This technical guide provides a review of the available scientific literature on 1,4-
dibromo-2-(3-bromophenoxy)benzene, with a focus on its synthesis. Currently, there is a

notable lack of specific quantitative data and documented applications in drug development for

this particular compound in the public domain.

Chemical Properties and Data
As of the latest literature search, specific experimental data such as melting point, boiling point,

and detailed spectroscopic data (¹H NMR, ¹³C NMR, Mass Spectrometry) for 1,4-Dibromo-2-
(3-bromophenoxy)benzene are not readily available in published scientific literature. The

table below is provided as a template for such data, which would be populated upon successful

synthesis and characterization of the compound.
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Property Value

Molecular Formula C₁₂H₇Br₃O

Molecular Weight 406.90 g/mol

CAS Number 337513-75-4

Appearance Not Reported

Melting Point Not Reported

Boiling Point Not Reported

¹H NMR (CDCl₃) Not Reported

¹³C NMR (CDCl₃) Not Reported

Mass Spectrum (EI) Not Reported

Purity Not Reported

Yield Not Reported

Synthesis
The synthesis of 1,4-Dibromo-2-(3-bromophenoxy)benzene can be conceptually approached

through an Ullmann condensation reaction. This classic method is widely used for the formation

of diaryl ethers and involves the copper-catalyzed reaction of a phenol with an aryl halide.

Proposed Synthetic Pathway
A plausible route to synthesize 1,4-Dibromo-2-(3-bromophenoxy)benzene involves the

coupling of 2,5-dibromophenol with 1,3-dibromobenzene.
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Reactants

Ullmann Condensation

Product

2,5-Dibromophenol 1,4-Dibromo-2-(3-bromophenoxy)benzene

1,3-Dibromobenzene

Cu Catalyst
Base (e.g., K2CO3)
High Temperature

Click to download full resolution via product page

Caption: Proposed synthesis of 1,4-Dibromo-2-(3-bromophenoxy)benzene via Ullmann

condensation.

Experimental Protocol (Proposed)
The following is a generalized experimental protocol for the synthesis of 1,4-Dibromo-2-(3-
bromophenoxy)benzene based on the principles of the Ullmann condensation for diaryl ether

synthesis. This protocol is illustrative and would require optimization.

Materials:

2,5-Dibromophenol

1,3-Dibromobenzene

Copper(I) iodide (CuI) or other copper catalyst

Potassium carbonate (K₂CO₃) or another suitable base
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High-boiling point solvent (e.g., N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide

(DMSO))

Toluene

Hydrochloric acid (HCl), 1M solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Organic solvents for extraction and chromatography (e.g., ethyl acetate, hexane)

Procedure:

Reaction Setup: To a dry round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add 2,5-dibromophenol (1.0 eq.), potassium carbonate (2.0 eq.), and copper(I)

iodide (0.1 eq.).

Solvent Addition: Add a suitable high-boiling point solvent such as DMF.

Reactant Addition: Add 1,3-dibromobenzene (1.2 eq.) to the reaction mixture.

Reaction Conditions: Heat the mixture to a high temperature (typically 120-160 °C) and stir

vigorously for 12-24 hours. The progress of the reaction should be monitored by Thin Layer

Chromatography (TLC).

Work-up:

Cool the reaction mixture to room temperature.

Filter the mixture to remove insoluble inorganic salts.

Dilute the filtrate with water and extract the product with an organic solvent such as ethyl

acetate.

Wash the combined organic layers with 1M HCl, water, and brine.
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Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Purification:

Filter off the drying agent and concentrate the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel using a suitable eluent

system (e.g., a gradient of hexane and ethyl acetate).

Characterization:

Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm

its identity and purity.
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1. Mix Reactants:
2,5-Dibromophenol, K2CO3, CuI in DMF

2. Add 1,3-Dibromobenzene

3. Heat and Stir (120-160 °C, 12-24h)

4. Cool and Filter

5. Aqueous Work-up:
Water, Ethyl Acetate Extraction, Washes

6. Dry and Concentrate

7. Purify by Column Chromatography

8. Characterize Product (NMR, MS)

Click to download full resolution via product page

Caption: General experimental workflow for the proposed synthesis.

Applications in Drug Development
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A comprehensive search of the scientific literature did not reveal any studies on the application

of 1,4-Dibromo-2-(3-bromophenoxy)benzene in drug development or its interaction with any

biological signaling pathways. The biological activity of this specific compound remains

uncharacterized.

Conclusion
1,4-Dibromo-2-(3-bromophenoxy)benzene is a compound for which detailed scientific data is

currently lacking in the public domain. While a plausible synthetic route via Ullmann

condensation can be proposed, specific experimental details and quantitative data are not

available. Furthermore, its potential applications in the field of drug development have not been

explored. Further research is required to synthesize, characterize, and evaluate the biological

properties of this molecule to determine its potential as a research tool or therapeutic agent.

Researchers interested in this compound would need to undertake its synthesis and full

characterization as a first step.

To cite this document: BenchChem. [1,4-Dibromo-2-(3-bromophenoxy)benzene: A Technical
Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1430604#1-4-dibromo-2-3-bromophenoxy-benzene-
literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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